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Antitumor and Anti-inflammatory Effects of Ethyl Pyruvate in Cancer Treatment: A Review
Antitumor and Anti-inflammatory Effects of Ethyl Pyruvate in Cancer Treatment: A Review Ethyl pyruvate (EP), a stable derivative of the endogenous metabolite pyruvate, has emerged as a promising therapeutic agent in oncology due to its dual antitumor and anti-inflammatory properties. Originally studied for sepsis and ischemia-reperfusion injury, EP demonstrates potent reactive oxygen species (ROS)...
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Tofacitinib: A Novel Janus Kinase Inhibitor for Rheumatoid Arthritis Treatment
Tofacitinib: A Novel Janus Kinase Inhibitor for Rheumatoid Arthritis Treatment Product Introduction: Tofacitinib, marketed under the brand name Xeljanz®, represents a significant advancement in the therapeutic arsenal against rheumatoid arthritis (RA). Approved by regulatory bodies like the US FDA and EMA, it belongs to a pioneering class of drugs known as Janus kinase (JAK) inhibitors. Unlike...
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Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals
Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals Introduction to Glycine-Based Bioconjugation Glycine, the simplest of all amino acids, has emerged as a versatile building block in chemical biopharmaceuticals due to its unique properties and ability to facilitate bioconjugation. As a fundamental component of proteins, glycine plays a critical role in various biological...
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p-Nitrophenyl Chloroformate: A Key Intermediate in Chemical Biopharmaceutical Synthesis
p-Nitrophenyl Chloroformate: A Key Intermediate in Chemical Biopharmaceutical Synthesis p-Nitrophenyl chloroformate (PNP-Cl, C 7 H 4 ClNO 4 ) stands as a pivotal molecular scaffold in modern biopharmaceutical synthesis. This crystalline solid, characterized by its reactive chloroformate ester group and electron-withdrawing nitro substituent, serves as a versatile coupling agent for constructing...
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Moroxydine Hydrochloride: A Novel Therapeutic Entity in Chemical Biopharmaceuticals
Moroxydine Hydrochloride: A Novel Therapeutic Entity in Chemical Biopharmaceuticals Moroxydine Hydrochloride (N 1 ,N 1 -Anhydrobis(β-hydroxyethyl)biguanide Hydrochloride), a synthetic biguanide derivative, stands at a fascinating intersection of chemistry and biomedicine. Initially recognized decades ago for its antiviral properties, particularly against influenza, it has experienced a resurgence...
